Cas no 1804478-11-2 (6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile)

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile is a fluorinated pyridine derivative with a unique structural configuration, combining difluoromethyl, hydroxy, trifluoromethoxy, and acetonitrile functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate. The presence of multiple fluorine substituents enhances its lipophilicity and metabolic stability, making it suitable for applications requiring resistance to degradation. The hydroxy and nitrile groups offer additional reactivity for further functionalization. Its structural features may contribute to bioactivity in pest control or medicinal chemistry, though specific applications depend on further derivatization and testing. The compound is typically handled under controlled conditions due to its reactive moieties.
6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile structure
1804478-11-2 structure
Product Name:6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile
CAS No:1804478-11-2
MF:C9H5F5N2O2
MW:268.140219449997
CID:4834916
Update Time:2025-10-13

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile
    • Inchi: 1S/C9H5F5N2O2/c10-7(11)5-3-4(1-2-15)6(8(17)16-5)18-9(12,13)14/h3,7H,1H2,(H,16,17)
    • InChI Key: LYGZLZRZLMIZKA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(CC#N)=C(C(N1)=O)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 469
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.1

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092229-1g
6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile
1804478-11-2 97%
1g
$1,490.00 2022-04-02

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile Related Literature

Additional information on 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804478-11-2)

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804478-11-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a wide range of applications, particularly in the development of new therapeutic agents.

The molecular structure of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile is composed of a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an acetonitrile moiety. These functional groups confer the compound with distinct chemical properties, making it an attractive candidate for various biochemical and pharmacological studies.

Recent research has highlighted the potential of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile in the development of new drugs. Studies have shown that this compound exhibits potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile effectively inhibited the growth of several cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its biological activities, 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile has been investigated for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for the development of effective therapeutic agents. The compound's high solubility and stability make it suitable for various drug delivery systems, enhancing its potential for clinical applications.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile has also been a focus of recent studies. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 2-chloro-5-trifluoromethoxypyridine with difluoroacetic acid followed by subsequent transformations to introduce the hydroxyl and acetonitrile groups. These synthetic advancements have facilitated the large-scale production of the compound, paving the way for further research and development.

The structural features of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile, particularly the presence of fluorinated groups, contribute to its unique electronic and steric properties. Fluorinated compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. These properties make 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile an excellent scaffold for the design of novel drugs with improved efficacy and safety profiles.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804478-11-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, potent biological activities, favorable pharmacokinetic properties, and efficient synthetic routes make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the potential uses and benefits of this compound, contributing to advancements in drug discovery and development.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd